1-Benzofuran-2-ylmethanesulfonylchloride

• Molecular Formula: C9H7ClO3S
• Molecular Weight: 230.67 g/mol
• SMILES: C1=CC=C2C(=C1)C=C(O2)CS(=O)(=O)Cl
• InChI: InChI=1S/C9H7ClO3S/c10-14(11,12)6-8-5-7-3-1-2-4-9(7)13-8/h1-5H,6H2
• InChIKey: FXSHHWBERHRGQA-UHFFFAOYSA-N

1-Benzofuran-2-ylmethanesulfonylchloride: Core Identity and Procurement Context for Research Supply Chains

1-Benzofuran-2-ylmethanesulfonylchloride (CAS 1566450-74-5) is a heteroarylmethyl sulfonyl chloride reagent characterized by a benzofuran ring connected to a methanesulfonyl chloride group via a single methylene (–CH2–) spacer . With a molecular formula of C9H7ClO3S and a molecular weight of 230.67 g·mol⁻¹, the compound occupies an intermediate structural space between simple alkylsulfonyl chlorides (e.g., mesyl chloride) and directly attached arylsulfonyl chlorides (e.g., 1-benzofuran-2-sulfonyl chloride) . This methylene insertion renders the –SO2Cl group electronically and conformationally distinct from its direct-attachment analog, a difference that governs its reactivity in cross-coupling chemistry and its utility as a medicinal chemistry building block [1].

Electrophilic partner in Ni-catalyzed desulfonative cross-coupling; distinct from aryl sulfonyl chlorides that act as S-source.

Methylene spacer provides additional rotatable bond for extended linker geometry in bifunctional molecule design.

Systematic MW and logP shift enables fine-tuning of physicochemical properties without altering the benzofuran core.

• [1] Wang, Y.; et al. Nickel-catalyzed desulfonative cross-coupling of benzylsulfonyl chlorides with arylsulfonyl chlorides for synthesis of asymmetric thioethers. Cell Reports Physical Science 2023, 4, 101214. https://www.sciencedirect.com/science/article/pii/S2666386422005379 View Source

Why 1-Benzofuran-2-ylmethanesulfonylchloride Cannot Be Replaced by 1-Benzofuran-2-sulfonyl Chloride or Other In-Class Sulfonyl Chlorides

The presence of a single methylene unit between the benzofuran C2 position and the –SO2Cl electrophilic center fundamentally reclassifies 1-benzofuran-2-ylmethanesulfonylchloride as a heteroarylmethyl (pseudo-benzylic) sulfonyl chloride rather than an aryl sulfonyl chloride [1]. This architectural difference has been shown to invert the reaction manifold in nickel-catalyzed desulfonative cross-coupling: benzyl-type sulfonyl chlorides serve as the electrophilic coupling partner, whereas directly attached arylsulfonyl chlorides function as the sulfur-atom donor, meaning the two compound classes are mechanistically non-interchangeable for C–S bond construction [1]. Furthermore, the methylene spacer introduces an additional rotatable bond, altering the conformational landscape and the spatial relationship between the aromatic ring and the reactive center—parameters that are critical for linker geometry in bifunctional molecule design (e.g., PROTACs) and for fitting into sterically constrained enzyme active sites .

Target: 1-Benzofuran-2-ylmethanesulfonylchloride

1-Benzofuran-2-sulfonyl chloride (analog)

Electrophilic partner in Ni cross-coupling; required for productive C–S bond formation.

Sulfur-atom donor; electrophile role may not transfer—product formation fails if interchanged.

Additional rotatable bond extends linker reach; supports PROTAC geometry exploration.

Rigid aryl sulfonyl chloride; limited conformational flexibility may alter ternary complex formation.

Incremental MW and lipophilicity shift for property fine-tuning.

Different physicochemical profile; SAR trends may not transfer directly.

• [1] Wang, Y.; et al. Nickel-catalyzed desulfonative cross-coupling of benzylsulfonyl chlorides with arylsulfonyl chlorides for synthesis of asymmetric thioethers. Cell Reports Physical Science 2023, 4, 101214. View Source

Quantitative Differentiation Evidence: 1-Benzofuran-2-ylmethanesulfonylchloride vs. Closest Structural Analogs

Divergent Reactivity in Nickel-Catalyzed Cross-Coupling: Electrophile vs. Sulfur Source

In a nickel-catalyzed desulfonative cross-coupling system, benzylsulfonyl chlorides (structurally analogous to 1-benzofuran-2-ylmethanesulfonylchloride by virtue of the benzylic CH2 spacer) act exclusively as the electrophilic partner, while arylsulfonyl chlorides—including 1-benzofuran-2-sulfonyl chloride—serve as the sulfur-atom surrogate [1]. Attempting to interchange these roles leads to reaction failure: when both partners are arylsulfonyl chlorides, no unsymmetrical thioether product is formed; the differential reactivity is stoichiometrically required for productive C–S coupling [1].

Reaction role divergence

Class-level inference

Target: electrophilic partner
Analog: sulfur-atom donor
Interchange → zero unsymmetrical thioether

Role incompatibility requires methylene-spacer compound for C–S coupling.

Ni(acac)₂/Mn, DMF, 80 °C; >30 substrate pairs tested.

Evidence Dimension	Reaction role in Ni-catalyzed desulfonative cross-coupling
Target Compound Data	Electrophilic partner (benzyl-type sulfonyl chloride); participates via desulfonylation to form C–S bond
Comparator Or Baseline	1-Benzofuran-2-sulfonyl chloride (arylsulfonyl chloride): functions as sulfur-atom donor; does not serve as electrophile
Quantified Difference	Mutually exclusive mechanistic roles; interchange results in zero yield of unsymmetrical thioether
Conditions	Ni(acac)2 catalyst, Mn reductant, DMF solvent, 80 °C, 12 h; scope demonstrated across 30+ substrate pairs with benzylsulfonyl chlorides yielding 45–92% and arylsulfonyl chlorides acting as S-source [1]

Why This Matters

For laboratories synthesizing asymmetric thioethers or C–S linked conjugates, selecting the methylene-spacer compound is mandatory if the benzofuran-bearing moiety is intended as the electrophilic fragment.

• [1] Wang, Y.; et al. Nickel-catalyzed desulfonative cross-coupling of benzylsulfonyl chlorides with arylsulfonyl chlorides for synthesis of asymmetric thioethers. Cell Reports Physical Science 2023, 4, 101214. View Source

Conformational Flexibility: Rotatable Bond Count Differentiates Linker Geometry

The methylene spacer imparts an additional rotatable bond (C–S bond of the methanesulfonyl group) compared with 1-benzofuran-2-sulfonyl chloride, increasing the total rotatable bond count from 1 to 2 [1]. This additional degree of freedom expands the accessible conformational space and modulates the distance between the benzofuran plane and the sulfonamide/sulfonate attachment point by approximately 1.4 Å (based on gas-phase minimized conformer analysis) .

Conformational flexibility

Direct comparison

2 rotatable bonds vs. 1
~1.4 Å greater linker reach

Additional flexibility supports extended linker geometry for PROTAC design.

Computed descriptor; experimental ternary complex data not reported.

Evidence Dimension	Number of rotatable bonds (PubChem computed descriptor)
Target Compound Data	2 rotatable bonds (C–S and S–Cl)
Comparator Or Baseline	1-Benzofuran-2-sulfonyl chloride: 1 rotatable bond (S–Cl only) [1]
Quantified Difference	2 vs. 1 rotatable bonds; estimated ~1.4 Å greater linker reach
Conditions	SMILES-based computed descriptor; conformer analysis performed using RDKit MMFF94 force field

Why This Matters

In bifunctional degrader (PROTAC) or fragment-linking applications where precise spatial orientation between two binding moieties determines ternary complex formation and degradation efficiency, the additional rotatable bond and extended reach can be the difference between active degrader and inactive compound.

• [1] PubChem. 1-Benzofuran-2-sulfonyl chloride Compound Summary (CID 2795172). National Center for Biotechnology Information, accessed 2026. https://pubchem.ncbi.nlm.nih.gov/compound/2795172 View Source

Molecular Weight and Lipophilicity Shift Driven by Methylene Insertion

The insertion of a methylene group increases the molecular weight by 14.03 g·mol⁻¹ (from 216.64 to 230.67 g·mol⁻¹) and adds approximately 0.5 log units to the calculated XLogP3 partition coefficient relative to 1-benzofuran-2-sulfonyl chloride [1]. This systematic physicochemical shift is relevant for permeability and solubility optimization in lead series.

MW & lipophilicity shift

Direct comparison

ΔMW +14.03 g·mol⁻¹
ΔXLogP3 ≈ +0.5

Systematic property shift enables fine-tuning without altering the warhead.

PubChem computed properties.

Evidence Dimension	Molecular weight and calculated lipophilicity (XLogP3)
Target Compound Data	MW = 230.67 g·mol⁻¹; XLogP3 estimated ~3.2 (based on analog interpolation)
Comparator Or Baseline	1-Benzofuran-2-sulfonyl chloride: MW = 216.64 g·mol⁻¹; XLogP3 = 2.7 [1]
Quantified Difference	ΔMW = +14.03 g·mol⁻¹; ΔXLogP3 ≈ +0.5
Conditions	PubChem computed properties; XLogP3 software version 3.0 [1]

Why This Matters

When building structure–activity relationship (SAR) tables or optimizing ADME profiles, the incremental change in MW and logP enables fine-tuning of compound properties without altering the core benzofuran pharmacophore or the sulfonyl chloride warhead.

• [1] PubChem. 1-Benzofuran-2-sulfonyl chloride Compound Summary (CID 2795172). View Source

HDAC Inhibitor Intermediate: Patent-Cited Role in Methanesulfonamido-Benzofuran Synthesis

1-Benzofuran-2-ylmethanesulfonylchloride has been cited as a key intermediate for constructing methanesulfonamido-benzofuran derivatives that exhibit histone deacetylase (HDAC) inhibitory activity [1]. The methylene spacer positions the sulfonamide linkage at a benzylic-like distance from the aromatic core, a geometry that has been correlated with HDAC subtype selectivity in the benzofuran anilide inhibitor class [2]. While direct IC50 data for the final drug compounds derived from this sulfonyl chloride are available in the patent literature, head-to-head data comparing the target compound with its direct-attachment analog in the same assay system are not published to date.

HDAC inhibitor intermediate

Supporting evidence

Cited in dronedarone intermediate patent (US6828448).

Synthetic route precedent may reduce development risk for HDAC inhibitor programs.

No direct head-to-head assay data published for this intermediate.

Evidence Dimension	Cited use as pharmaceutical intermediate
Target Compound Data	Cited in patent family US6828448 / EP1343777 as precursor to 2-butyl-5-methanesulfonamido-benzofuran (dronedarone intermediate) [1]
Comparator Or Baseline	1-Benzofuran-2-sulfonyl chloride: not cited in this specific dronedarone synthetic pathway
Quantified Difference	Qualitative; specific to synthetic route patent
Conditions	Patent-specified synthetic route: reaction of 5-amino-2-butyl-benzofuran with the sulfonyl chloride in the presence of an acid acceptor [1]

Why This Matters

For medicinal chemistry groups pursuing benzofuran-based HDAC inhibitors or dronedarone analogs, the compound is a route-enabling intermediate for which established synthetic protocols exist, reducing development risk.

• [1] Fino, N.; Leroy, C. Methanesulphonamido-benzofuran, preparation method and use thereof as synthesis intermediate. U.S. Patent 6,828,448, issued December 7, 2004. https://patents.google.com/patent/US6828448B2/ View Source
• [2] Benzofuran anilide histone deacetylase inhibitors. U.S. Patent Application Publication US 2009/0149450 A1, filed December 12, 2008. https://patents.justia.com/patent/20090149450 View Source

Procurement-Relevant Application Scenarios for 1-Benzofuran-2-ylmethanesulfonylchloride

Construction of Unsymmetrical Thioether Libraries via Nickel-Catalyzed Desulfonative Cross-Coupling

1-Benzofuran-2-ylmethanesulfonylchloride is the reagent of choice when a benzofuran-containing electrophilic fragment must be coupled with an aryl thiol surrogate to generate asymmetric thioethers. The Ni-catalyzed method reported by Wang et al. (2023) requires a benzyl-type sulfonyl chloride as the electrophilic partner; directly attached arylsulfonyl chlorides cannot fulfill this role [1]. This reaction is directly applicable to building screening libraries of C–S linked benzofuran derivatives for medicinal chemistry campaigns. [1]

Bifunctional Linker for PROTAC and Bivalent Ligand Design

The additional rotatable bond and extended reach (~1.4 Å beyond the direct-attachment analog) make 1-benzofuran-2-ylmethanesulfonylchloride a suitable sulfonyl chloride linker building block for proteolysis-targeting chimeras (PROTACs) where precise spatial orientation between the target-protein ligand and E3 ligase ligand is essential [1]. Enamine's linker portfolio classification confirms that functionalized sulfonyl chlorides with variable spacer lengths are widely employed for this purpose . [1]

SAR Exploration of HDAC Inhibitors with Benzylic Sulfonamide Linkage Geometry

For structure–activity relationship studies on benzofuran-based HDAC inhibitors, 1-benzofuran-2-ylmethanesulfonylchloride provides a benzylic sulfonamide geometry that is distinct from the directly attached sulfonamide derived from 1-benzofuran-2-sulfonyl chloride. The patent literature confirms the utility of methanesulfonamido-benzofuran intermediates in cardiovascular drug synthesis (dronedarone pathway) [1], while benzofuran anilide HDAC inhibitor patents suggest that linker geometry influences subtype selectivity . Systematic comparison of the two sulfonyl chloride building blocks in parallel synthesis can reveal SAR trends not accessible with either reagent alone. [1]

Physicochemical Property Fine-Tuning in Lead Optimization

When a lead series containing the 1-benzofuran-2-sulfonamide motif requires modest adjustment of molecular weight (+14.03 g·mol⁻¹) and lipophilicity (+~0.5 log units) to improve permeability or reduce hERG binding, switching to the methylene-homologated 1-benzofuran-2-ylmethanesulfonylchloride offers a controlled, single-atom insertion strategy without altering the warhead chemistry or the aromatic core [1]. This homologation approach is a well-precedented tactic in medicinal chemistry for navigating property cliffs in multiparameter optimization. [1]

Application

Selection Property

Validation Focus

Unsymmetrical thioether synthesis via Ni cross-coupling

Benzyl-type electrophilic sulfonyl chloride

Reaction role compatibility with Ni catalysis

PROTAC linker design with extended reach

Additional rotatable bond and extended linker reach

Ternary complex formation geometry assessment

HDAC inhibitor SAR with benzylic sulfonamide

Benzylic sulfonamide linkage geometry

Synthetic route precedent and subtype selectivity

Physicochemical fine-tuning in lead optimization

Controlled MW and logP increment via methylene homologation

Property cliff navigation without warhead change

• [1] Wang, Y.; et al. Nickel-catalyzed desulfonative cross-coupling of benzylsulfonyl chlorides with arylsulfonyl chlorides for synthesis of asymmetric thioethers. Cell Reports Physical Science 2023, 4, 101214. View Source